5-Methoxy-2-(3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 5-methoxy-2-(3-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-4-3-5-11(8-10)13-7-6-12(18-2)9-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: DCRIFAWDSXKUJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID40681190
• Molecular Weight: 242.27 g/mol
• CAS RN: 1179765-01-5

Description

5-Methoxy-2-(3-methylphenyl)benzoic acid, 95% (5-Methoxy-2-toluic acid) is an organic compound derived from toluene, a common solvent and industrial chemical. The acid is a white, crystalline solid with a melting point of approximately 150°C. 5-Methoxy-2-toluic acid is used in many scientific research applications, and has a wide range of biochemical and physiological effects.

Mechanism of Action

5-Methoxy-2-toluic acid works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are hormones that are involved in inflammation and pain. By blocking the production of prostaglandins, 5-Methoxy-2-toluic acid reduces inflammation and pain.
Biochemical and Physiological Effects
5-Methoxy-2-toluic acid has a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure and the immune system.

Advantages and Limitations for Lab Experiments

5-Methoxy-2-toluic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is stable and can be stored for long periods of time without degradation. However, there are also some limitations to its use in laboratory experiments. It is a strong acid and can be corrosive to skin and other materials. In addition, it is volatile and can produce toxic fumes when heated.

Future Directions

There are many potential future directions for 5-Methoxy-2-toluic acid. One potential direction is to explore its use as an anti-cancer agent. It has been shown to inhibit the growth of certain cancer cells and may be useful in the treatment of certain types of cancer. In addition, it could be explored as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis. Finally, further research could be conducted to explore the potential use of 5-Methoxy-2-toluic acid in the synthesis of new drugs and other organic compounds.

Synthesis Methods

5-Methoxy-2-toluic acid can be synthesized from toluene, an aromatic hydrocarbon, through a series of chemical reactions. The first step is to oxidize toluene to benzoic acid using an oxidizing agent such as potassium permanganate. The second step is to methylate the benzoic acid to produce 3-methylbenzoic acid. The third step is to methylate the 3-methylbenzoic acid to produce 5-methoxy-2-toluic acid. The final step is to purify the 5-methoxy-2-toluic acid using recrystallization.

Scientific Research Applications

5-Methoxy-2-toluic acid is used in many scientific research applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and thiophenes. In addition, 5-Methoxy-2-toluic acid has been used as an intermediate in the synthesis of 5-methoxy-2-methylbenzamide, which is used in the synthesis of anti-inflammatory drugs.